2-[5-(2-chlorophenyl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[5-(2-chlorophenyl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H18ClN3O3S2/c1-2-9-26-21(28)19-16(15-7-3-4-8-17(15)23)12-30-20(19)25-22(26)31-13-18(27)24-11-14-6-5-10-29-14/h2-8,10,12H,1,9,11,13H2,(H,24,27)
• InChI Key: LWVZPTKJPJESIX-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(N=C1SCC(=O)NCC3=CC=CO3)SC=C2C4=CC=CC=C4Cl
• Molecular Formula: C22H18ClN3O3S2
• Molecular Weight: 472.0 g/mol

Description

2-[5-(2-chlorophenyl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C22H18ClN3O3S2 and its molecular weight is 471.97. The purity is usually 95%.
BenchChem offers high-quality 2-[5-(2-chlorophenyl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[5-(2-chlorophenyl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis Techniques

  Research has demonstrated various synthesis techniques for thieno[2,3-d]pyrimidin derivatives, showcasing their potential in creating compounds with therapeutic applications. For instance, a study outlined the synthesis of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives tested for anticancer activity, indicating the diverse synthetic pathways for similar compounds (Horishny, Arshad, & Matiychuk, 2021).

• Crystal Structures

  Investigations into the crystal structures of related compounds, such as N-(4-chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide, have been conducted to understand their molecular configurations and the implications for drug design, offering insights into the geometrical and intermolecular interactions within such molecules (Subasri et al., 2017).

Pharmacological Applications

• Anticancer Activity

  The anticancer potential of derivatives closely related to the compound has been a significant area of research. Studies have focused on the synthesis of thieno[2,3-d]pyrimidin derivatives and their evaluation against various cancer cell lines, highlighting the therapeutic prospects of these compounds in oncology (Gangjee et al., 2008).

• Antimicrobial and Anti-inflammatory Properties

  Research on thiazolopyrimidine derivatives has shown significant antinociceptive and anti-inflammatory activities, suggesting the potential for the development of new therapeutic agents targeting pain and inflammation pathways (Selvam et al., 2012).

• Antiviral Applications

  Studies have also explored the antiviral capabilities of similar compounds, with quantum chemical insights into their molecular structure and interactions suggesting potential efficacy against COVID-19 by inhibiting SARS-CoV-2 protease, underlining the importance of such compounds in addressing viral infections (Mary et al., 2020).